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Compound of Interest

Compound Name: 1-Methoxycyclopropan-1-ol

Cat. No.: B15489061 Get Quote

Technical Guide: 1-Methoxycyclopropan-1-ol
For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Methoxycyclopropan-1-ol is a small, bifunctional organic molecule containing a

cyclopropane ring, a hydroxyl group, and a methoxy group. Its strained three-membered ring

and the presence of two functional groups make it a potentially interesting building block in

organic synthesis. This technical guide provides a summary of the available chemical data and

synthesis protocols for this compound.

Nomenclature and Identification
Due to its relatively uncommon nature, a registered CAS (Chemical Abstracts Service) number

for 1-Methoxycyclopropan-1-ol has not been identified in publicly available databases.
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Identifier Value

IUPAC Name 1-Methoxycyclopropan-1-ol

Common Name 1-Methoxycyclopropanol

Molecular Formula C₄H₈O₂

Molecular Weight 88.11 g/mol

CAS Number Not available

Physicochemical and Spectral Data
The available quantitative data for 1-Methoxycyclopropan-1-ol is limited. The following

spectral information has been reported:

Data Type Description Source

Infrared (IR) Spectroscopy

In CCl₄ solution, characteristic

peaks are observed at 3600

and 3400 cm⁻¹ for the hydroxyl

group, and at 3010 and 3090

cm⁻¹ for the cyclopropyl group.

[1]

Proton Nuclear Magnetic

Resonance (¹H NMR)

Spectroscopy

In CCl₄ solution, the spectrum

shows a singlet at δ 0.85 ppm

(4H, cyclopropyl protons) and

a singlet at δ 3.40 ppm (3H,

methoxy protons).

[1]

No further experimental data on properties such as boiling point, density, or other spectral

analyses like ¹³C NMR or mass spectrometry were found in the surveyed literature.

Experimental Protocols
Synthesis of 1-Methoxycyclopropan-1-ol
1-Methoxycyclopropan-1-ol can be synthesized via a straightforward transetherification of 1-

ethoxycyclopropanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b15489061?utm_src=pdf-body
https://np-mrd.org/spectra/nmr_one_d/5147007
https://np-mrd.org/spectra/nmr_one_d/5147007
https://www.benchchem.com/product/b15489061?utm_src=pdf-body
https://www.benchchem.com/product/b15489061?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15489061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction:

1-Ethoxycyclopropanol + Methanol → 1-Methoxycyclopropan-1-ol + Ethanol

Protocol:

A detailed experimental protocol from a peer-reviewed source is not readily available. However,

a published procedure indicates that the conversion can be achieved by dissolving 1-

ethoxycyclopropanol in methanol and allowing the solution to stand at room temperature

(25°C). The conversion is reported to be approximately 65% complete after one week and

reaches completion after 15 days[1].

Purification:

Details on the purification and isolation of 1-Methoxycyclopropan-1-ol from the reaction

mixture have not been specified in the available literature. Standard laboratory techniques such

as distillation or chromatography would likely be employed.

Logical Relationships and Workflows
The synthesis of 1-Methoxycyclopropan-1-ol can be represented as a simple workflow

starting from its ethoxy analogue.

Synthesis Workflow for 1-Methoxycyclopropan-1-ol

1-Ethoxycyclopropanol

Reaction Mixture
(Stirring at 25°C for 15 days)

Methanol (Solvent and Reagent)

1-Methoxycyclopropan-1-ol
(Product)

Ethanol (Byproduct)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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